molecular formula C9H9BrO4 B6150919 2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid CAS No. 1226125-24-1

2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid

Cat. No. B6150919
CAS RN: 1226125-24-1
M. Wt: 261.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid (BMPHA) is an organic compound that is widely used in scientific research and laboratory experiments. It is a monobrominated derivative of phenylacetic acid and is structurally similar to other organic acids such as benzoic acid and salicylic acid. BMPHA has a wide range of applications in the scientific field due to its unique properties and potential for further development.

Scientific Research Applications

2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid has many applications in the scientific field. It is used in a variety of biological and chemical research studies, including studies of the effects of drugs on cells and tissues, studies of enzyme activity, and studies of the effects of environmental pollutants. This compound has also been used in the synthesis of other compounds, such as brominated phenoxyacetic acids and brominated polyphenols.

Mechanism of Action

The mechanism of action of 2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid is not fully understood. It is thought to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins and other molecules involved in inflammation. This compound also appears to inhibit the activity of other enzymes, including lipoxygenase and cytochrome P450.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory and anti-oxidant effects in cell culture and animal studies. It has also been shown to have anti-cancer effects in animal models. In addition, this compound has been shown to reduce the production of nitric oxide, a molecule involved in the regulation of blood pressure.

Advantages and Limitations for Lab Experiments

2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, it is non-toxic and has a low cost. The main limitation of this compound is that its mechanism of action is not fully understood and its effects on humans are not well-studied.

Future Directions

Future research on 2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid could focus on further elucidating its mechanism of action and determining its effects on human health. Additionally, further studies could be conducted to explore the potential therapeutic applications of this compound. Finally, further studies could be conducted to determine the optimal dosage and method of administration of this compound for various therapeutic applications.

Synthesis Methods

2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid can be synthesized by a variety of methods. The most common method is the reaction of bromoacetic acid with 4-methoxybenzaldehyde in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction produces a product that is a mixture of this compound and its isomer, 2-bromo-3-methoxy-4-phenylacetic acid. The mixture can then be purified by recrystallization or chromatography.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid involves the conversion of 3-bromo-4-methoxybenzaldehyde to 2-(3-bromo-4-methoxyphenyl)acetic acid, followed by the oxidation of the carboxylic acid group to a hydroxyl group.", "Starting Materials": [ "3-bromo-4-methoxybenzaldehyde", "malonic acid", "ethyl acetoacetate", "sodium ethoxide", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "water" ], "Reaction": [ "Step 1: Condensation of 3-bromo-4-methoxybenzaldehyde with malonic acid in the presence of sodium ethoxide to form 3-bromo-4-methoxyphenylacetic acid.", "Step 2: Decarboxylation of 3-bromo-4-methoxyphenylacetic acid with sodium hydroxide to form 2-(3-bromo-4-methoxyphenyl)acetic acid.", "Step 3: Esterification of 2-(3-bromo-4-methoxyphenyl)acetic acid with ethyl acetoacetate in the presence of acetic acid to form ethyl 2-(3-bromo-4-methoxyphenyl)acetoacetate.", "Step 4: Hydrolysis of ethyl 2-(3-bromo-4-methoxyphenyl)acetoacetate with sodium hydroxide to form 2-(3-bromo-4-methoxyphenyl)acetoacetic acid.", "Step 5: Oxidation of the carboxylic acid group of 2-(3-bromo-4-methoxyphenyl)acetoacetic acid with hydrogen peroxide in the presence of acetic acid and water to form 2-(3-bromo-4-methoxyphenyl)-2-hydroxyacetic acid." ] }

CAS RN

1226125-24-1

Molecular Formula

C9H9BrO4

Molecular Weight

261.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.